Cas no 1554481-99-0 (3-{pyrazolo1,5-apyrimidin-2-yl}propan-1-amine)

• Product Name: 3-{pyrazolo1,5-apyrimidin-2-yl}propan-1-amine
• CAS No: 1554481-99-0
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5904799
• PubChem ID: 83874579
• Update Time: 2024-01-12

3-{pyrazolo1,5-apyrimidin-2-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{pyrazolo1,5-apyrimidin-2-yl}propan-1-amine
• EN300-1746832
• 1554481-99-0
• 3-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-1-amine

• Inchi： 1S/C9H12N4/c10-4-1-3-8-7-9-11-5-2-6-13(9)12-8/h2,5-7H,1,3-4,10H2
• InChI Key： DXRXHYWAYPEWGA-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=CC(CCCN)=N2

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines